Cas no 93474-13-6 (Plakinamine A)

• Product Name: Plakinamine A
• CAS No: 93474-13-6
• MF: C₂₉H₄₆N₂
• MW: 422.688948154449
• CID: 2049814
• PubChem ID: 21606893
• Update Time: 2025-04-21

Plakinamine A Chemical and Physical Properties

Names and Identifiers

• Plakinamine A
• (3R,5S,9R,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-1-(4-propan-2-ylidene-2,3-dihydropyrrol-5-yl)propan-2-yl]-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-amine
• 93474-13-6
• C16894
• CHEBI:80784
• SCHEMBL3122297
• DTXSID80616300
• Q27149832
• (3R,5S,9R,10S,13R,14R,17R)-10,13-Dimethyl-17-{1-[4-(propan-2-ylidene)-3,4-dihydro-2H-pyrrol-5-yl]propan-2-yl}-2,3,4,5,6,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-amine (non-preferred name)
• (3R,5S,9R,10S,13R,14R,17R)-10,13-Dimethyl-17-{1-[4-(propan-2-ylidene)-3,4-dihydro-2H-pyrrol-5-yl]propan-2-yl}-2,3,4,5,6,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-amine

• Inchi： 1S/C29H46N2/c1-18(2)22-12-15-31-27(22)16-19(3)24-8-9-25-23-7-6-20-17-21(30)10-13-28(20,4)26(23)11-14-29(24,25)5/h7,19-21,24-26H,6,8-17,30H2,1-5H3/t19-,20+,21-,24-,25+,26+,28+,29-/m1/s1
• InChI Key： CWYDWJDPKSMUPT-MADLDNGBSA-N
• SMILES： N[C@@H]1CC[C@@]2(C)[C@H](C1)CC=C1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC3/C(=C(\C)/C)/CCN=3)CC[C@H]21

Computed Properties

• Exact Mass: 422.366099476g/mol
• Monoisotopic Mass: 422.366099476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 38.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids